N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C23H22FN3O2S/c1-14-20(16-5-7-17(24)8-6-16)21-22(26-13-27-23(21)30-14)25-11-10-15-4-9-18(28-2)19(12-15)29-3/h4-9,12-13H,10-11H2,1-3H3,(H,25,26,27)
• InChI Key: GPNNMWGTNFQNCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N=CN=C2S1)NCCC3=CC(=C(C=C3)OC)OC)C4=CC=C(C=C4)F
• Molecular Formula: C23H22FN3O2S
• DSSTOX Substance ID: DTXSID501122147
• Molecular Weight: 423.5 g/mol
• CAS No.: 379239-37-9

Description

This compound features a thieno[2,3-d]pyrimidin-4-amine core substituted with:

• 5-(4-fluorophenyl): A halogenated aryl group at position 3.
• 6-methyl: A methyl group at position 4.
• N-[2-(3,4-dimethoxyphenyl)ethyl]: A phenethylamine substituent with methoxy groups at the 3- and 4-positions of the phenyl ring.

The thienopyrimidine core is a bicyclic heteroaromatic system that mimics purine bases, making it a scaffold of interest in medicinal chemistry for targeting enzymes like kinases or receptors involved in signaling pathways .

Comparison with Similar Compounds

Comparison with Structural Analogues

Core Heterocycle Modifications

Pyrido[2,3-d]pyrimidin-4-amine Derivatives

• Example: N-[2-(3,4-dimethoxyphenyl)ethyl]pyrido[2,3-d]pyrimidin-4-amine () Key Difference: The pyrido[2,3-d]pyrimidine core replaces the thieno[2,3-d]pyrimidine ring.

Pyrimidin-4-amine Derivatives

• Example: 5-[(4-Ethoxyanilino)methyl]-N-(2-fluorophenyl)-6-methyl-2-phenylpyrimidin-4-amine () Key Difference: A monocyclic pyrimidine core instead of the fused thienopyrimidine system. Implications: Reduced aromatic surface area may decrease π-π stacking interactions, impacting binding affinity to hydrophobic pockets .

Substituent Variations on the Thieno[2,3-d]pyrimidine Core

Position 5 Modifications

• Target Compound : 5-(4-fluorophenyl)
• Analogues: 5-Phenyl: Found in N-(3,4-dichlorophenyl)-5-phenylthieno[2,3-d]pyrimidin-4-amine (). 5-(3-((1-methylcyclopropyl)carbamoyl)phenyl): In furo[2,3-b]pyridine derivatives (). Phenyl or carbamoyl substituents may enhance lipophilicity or hydrogen bonding, respectively .

Position 6 Modifications

• Target Compound : 6-methyl
• Analogues: 6-Phenyl: In N-((4-fluorophenyl)methyl)-6-phenylthieno[2,3-d]pyrimidin-4-amine ().

Variations in the N-Substituent

Phenethylamine Derivatives

• Target Compound : N-[2-(3,4-dimethoxyphenyl)ethyl]
• Analogues :
  • N-(3,4-dichlorophenyl) : Electron-withdrawing chlorine atoms in .
  • N-[3-(trifluoromethyl)phenyl] : Strongly electron-withdrawing trifluoromethyl group in .
  • Implications : The 3,4-dimethoxy groups in the target compound are electron-donating, which may enhance solubility and π-cation interactions. Chloro or trifluoromethyl groups increase lipophilicity and metabolic resistance .

Benzylamine Derivatives

• Example: N-((4-fluorophenyl)methyl)-6-phenylthieno[2,3-d]pyrimidin-4-amine () Key Difference: A 4-fluorobenzyl group instead of phenethylamine.

Structural and Conformational Analysis

• Dihedral Angles : In pyrimidine derivatives (), substituent orientation (e.g., dihedral angles of 12–28°) influences planarity and intermolecular interactions. The target compound’s 3,4-dimethoxyphenethyl group may induce torsional strain, affecting crystal packing or solubility .